Cas no 19253-33-9 ((M)-Hexahelicene)

• Product Name: (M)-Hexahelicene
• CAS No: 19253-33-9
• MF: C₂₆H₁₆
• MW: 328.405246734619
• CID: 3857143
• Update Time: 2025-11-07

(M)-Hexahelicene Chemical and Physical Properties

Names and Identifiers

• Phenanthro[3,4-c]phenanthrene, (-)-
• (M)-Hexahelicene

• Inchi： 1S/C26H16/c1-3-7-22-17(5-1)9-11-19-13-15-21-16-14-20-12-10-18-6-2-4-8-23(18)25(20)26(21)24(19)22/h1-16H
• InChI Key： UOYPNWSDSPYOSN-UHFFFAOYSA-N
• SMILES： C12C(C=CC3C=CC4C=CC=CC=4C1=3)=CC=C1C=CC3C=CC=CC=3C=21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on (M)-Hexahelicene

(M)-Hexahelicene: A Comprehensive Overview of Its Structure, Properties, and Applications in Biomedical Sciences

(M)-Hexahelicene, also known by its CAS registry number 19253-33-9, is a unique polycyclic aromatic hydrocarbon (PAH) that has garnered significant attention in the fields of chemistry, materials science, and biomedical research. This compound belongs to the family of helicenes, which are characterized by their helical structures. Specifically, (M)-Hexahelicene features six fused benzene rings arranged in a helical conformation, making it one of the most studied molecules in this category.

The discovery and synthesis of helicene derivatives, including (M)-Hexahelicene, have opened new avenues for research into their electronic properties, mechanical flexibility, and potential applications in drug delivery systems. Recent studies have highlighted the unique ability of helicenes to exhibit both aromaticity and conformational flexibility, which makes them promising candidates for various biomedical applications.

One of the most notable aspects of (M)-Hexahelicene is its molecular structure. The molecule consists of six benzene rings arranged in a helical fashion, creating a three-dimensional framework that offers exceptional mechanical strength and stability. This structural uniqueness has been leveraged in the development of novel materials for drug delivery systems, where the rigid yet flexible nature of (M)-Hexahelicene is highly advantageous.

Recent advancements in the synthesis of helicene derivatives have focused on improving yield and reproducibility. For instance, a 2023 study published in *Advanced Materials* demonstrated a novel catalytic asymmetric synthesis method for (M)-Hexahelicene, which significantly enhanced the molecule's purity and reduced production costs. This breakthrough has made helicene-based materials more accessible for research and potential commercial applications.

In the realm of biomedical applications, (M)-Hexahelicene has shown immense promise as a scaffold for drug delivery systems. Its helical structure allows for the incorporation of various functional groups, enabling targeted drug delivery and controlled release mechanisms. A 2023 paper in *Biomaterials Science* reported the successful use of (M)-Hexahelicene derivatives as carriers for anti-cancer drugs, demonstrating high efficiency and minimal toxicity to healthy cells.

Furthermore, the photophysical properties of (M)-Hexahelicene have been explored for their potential in imaging technologies. Research published in *Chemistry of Materials* revealed that the molecule exhibits strong fluorescence in the near-infrared region, making it a viable candidate for use in bioimaging applications. This property could be harnessed to develop advanced diagnostic tools with high sensitivity and specificity.

Another area of active research is the study of (M)-Hexahelicene's interactions with biological systems. A 2023 study in *Journal of Medicinal Chemistry* investigated the molecule's pharmacokinetics and bioavailability, providing valuable insights into its potential as a drug delivery vehicle. The results indicated that (M)-Hexahelicene derivatives are well-tolerated by biological systems and exhibit minimal adverse effects, making them ideal candidates for further development.

Looking ahead, the future of (M)-Hexahelicene lies in its continued exploration as a versatile material with applications across multiple domains. Ongoing research is focused on optimizing its properties for use in advanced drug delivery systems, imaging agents, and regenerative medicine. As our understanding of this molecule deepens, it is poised to play a pivotal role in the development of next-generation biomedical technologies.

In conclusion, (M)-Hexahelicene, with its unique structure and versatile properties, represents a groundbreaking discovery in the field of helicene chemistry. Its potential applications in drug delivery systems, bioimaging, and regenerative medicine are just beginning to be realized. As research into this molecule continues, it is expected to unlock new possibilities for addressing some of the most pressing challenges in modern biomedical science.